Cas no 30462-71-6 (Isocoptisine sulfate)

• Product Name: Isocoptisine sulfate
• CAS No: 30462-71-6
• MF: C₁₉H₁₅NO₈S
• MW: 417.38930439949
• CID: 53609
• PubChem ID: 102600910
• Update Time: 2025-04-18

Isocoptisine sulfate Chemical and Physical Properties

Names and Identifiers

• Isocoptisine sulfate
• 5,6-Dihydrobis[1,3]benzodioxolo[5,6-a:5',6'-g]quinolizinium sulfate (1:1)
• 5,6-Dihydrobis[1,3]benzodioxolo[5,6-a
• 30462-71-6

• Inchi： 1S/C19H14NO4.H2O4S/c1-2-20-8-13-6-18-17(22-9-23-18)5-12(13)3-15(20)14-7-19-16(4-11(1)14)21-10-24-19;1-5(2,3)4/h3-8H,1-2,9-10H2;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： UHBYMQRSEJCION-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.O1COC2C1=CC1=C(C=2)CC[N+]2C=C3C=C4C(=CC3=CC=21)OCO4

Computed Properties

• Exact Mass: 417.05200
• Monoisotopic Mass: 417.05183761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 578
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.61000
• LogP: 2.89320